Cas no 1049345-03-0 (N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1049345-03-0
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 6231399
• PubChem ID: 42266466
• Update Time: 2025-10-18

N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide
• 1049345-03-0
• AKOS024504136
• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-1,3-benzodioxole-5-carboxamide
• N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide
• F5264-0195

• Inchi： 1S/C21H25N3O4/c1-26-18-5-3-17(4-6-18)24-12-10-23(11-13-24)9-8-22-21(25)16-2-7-19-20(14-16)28-15-27-19/h2-7,14H,8-13,15H2,1H3,(H,22,25)
• InChI Key： PTDGHIXGMDAROZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1CCN(CCNC(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1049345-03-0)

N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1049345-03-0, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The detailed structure of this molecule includes a piperazine moiety linked to an ethyl group, which is further connected to a benzodioxole ring. The presence of a 4-methoxyphenyl group adds another layer of complexity, influencing the compound's interactions with biological targets.

The benzodioxole moiety is particularly noteworthy as it is known for its role in various pharmacological contexts. This structural feature is often associated with compounds that exhibit effects on the central nervous system, making it a valuable component in the development of drugs targeting neurological disorders. The 4-methoxyphenyl group, on the other hand, introduces hydrophobicity and may influence the compound's solubility and metabolic stability, factors that are critical in drug design.

Recent advancements in pharmaceutical chemistry have highlighted the importance of multi-target directed drug design (MTDD), a strategy that aims to develop compounds capable of interacting with multiple biological targets simultaneously. N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide aligns well with this approach due to its intricate structure, which allows for potential interactions with various enzymes and receptors. This compound has been studied for its potential role in modulating pathways associated with inflammation, pain, and neurotransmitter systems.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial research suggests that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The piperazine moiety, known for its ability to interact with serotonin and dopamine receptors, plays a crucial role in these interactions. Additionally, the benzodioxole ring has shown promise in modulating neurotransmitter release and receptor function, making this compound a candidate for further exploration in the treatment of conditions such as depression, anxiety, and chronic pain.

The synthesis of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-methoxyphenyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

One of the key challenges in pharmaceutical development is achieving optimal pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. The presence of both polar and non-polar functional groups in N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide suggests that it may exhibit balanced solubility characteristics, which is advantageous for formulation development. However, further studies are needed to fully characterize its pharmacokinetic profile and identify potential metabolic pathways.

Recent research has also explored the use of computational methods to predict the biological activity of novel compounds. Molecular docking studies have been conducted using N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide as a lead molecule. These studies have provided insights into its potential binding modes with various biological targets, aiding in the rational design of derivatives with enhanced efficacy and reduced side effects.

The development of new therapeutic agents relies heavily on understanding the interactions between molecules and biological systems at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex organic compounds like N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide. These structural insights are crucial for optimizing drug candidates and ensuring their safety and efficacy.

In conclusion, N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1049345-03) represents a promising candidate for further pharmaceutical development. Its unique structural features make it an attractive molecule for exploring novel therapeutic strategies targeting neurological disorders and other conditions. Continued research into its pharmacological properties, synthetic pathways, and pharmacokinetic characteristics will be essential in determining its potential as a therapeutic agent.